Cas no 2354862-06-7 (1-(4-Bromophenyl)cyclopropanesulfonyl chloride)

• Product Name: 1-(4-Bromophenyl)cyclopropanesulfonyl chloride
• CAS No: 2354862-06-7
• MF: C₉H₈BrClO₂S
• MW: 295.580619812012
• CID: 6801566
• PubChem ID: 168432719
• Update Time: 2025-10-29

1-(4-Bromophenyl)cyclopropanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• G15007
• 2354862-06-7
• 1-(4-bromophenyl)cyclopropanesulfonyl chloride
• PS-16542
• 1-(4-Bromophenyl)cyclopropane-1-sulfonyl chloride
• 1-(4-Bromophenyl)cyclopropanesulfonyl chloride

• Inchi： 1S/C9H8BrClO2S/c10-8-3-1-7(2-4-8)9(5-6-9)14(11,12)13/h1-4H,5-6H2
• InChI Key： LCHQOVSLHAQVDQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 293.91169g/mol
• Monoisotopic Mass: 293.91169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(4-Bromophenyl)cyclopropanesulfonyl chloride

Comprehensive Guide to 1-(4-Bromophenyl)cyclopropanesulfonyl chloride (CAS 2354862-06-7): Properties, Applications, and Market Insights

In the realm of specialty chemicals, 1-(4-Bromophenyl)cyclopropanesulfonyl chloride (CAS 2354862-06-7) has emerged as a compound of significant interest for researchers and industrial applications. This sulfonyl chloride derivative, characterized by its cyclopropane ring and 4-bromophenyl moiety, offers unique reactivity patterns that make it valuable in synthetic chemistry. As the demand for fine chemicals and pharmaceutical intermediates grows, understanding this compound's properties and applications becomes increasingly important.

The molecular structure of 1-(4-Bromophenyl)cyclopropanesulfonyl chloride combines several functional groups that contribute to its chemical behavior. The sulfonyl chloride group (-SO₂Cl) provides excellent leaving group capability, while the cyclopropane ring introduces strain energy that can influence reaction pathways. The 4-bromophenyl substituent adds both steric and electronic effects, making this compound particularly useful in cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its potential in creating novel biologically active compounds, especially in medicinal chemistry research.

From a synthetic perspective, 1-(4-Bromophenyl)cyclopropanesulfonyl chloride serves as a versatile building block. Its bromine substituent allows for various palladium-catalyzed coupling reactions, while the sulfonyl chloride group can participate in amide bond formation or sulfonamide synthesis. These characteristics make it valuable for constructing complex molecular architectures, particularly in the development of new drug candidates and functional materials. Researchers have successfully employed this compound in the synthesis of heterocyclic compounds and chiral auxiliaries, demonstrating its broad utility.

The pharmaceutical industry shows growing interest in 1-(4-Bromophenyl)cyclopropanesulfonyl chloride due to its potential in drug discovery programs. Its structural features make it suitable for creating enzyme inhibitors and receptor modulators, particularly in neurological and oncological research. The compound's ability to introduce both sulfonamide and aryl functionalities in a single step provides synthetic advantages that align with current trends in fragment-based drug design. Additionally, its application in proteolysis targeting chimera (PROTAC) development has attracted attention from biotech companies.

Material science applications of 1-(4-Bromophenyl)cyclopropanesulfonyl chloride are expanding, particularly in the development of advanced polymers and functional surfaces. The compound's reactive groups allow for covalent attachment to various substrates, enabling the creation of self-assembled monolayers and surface modifications. Researchers are exploring its use in organic electronics, where its electronic properties and structural rigidity could benefit charge transport materials. These applications align with current industry demands for high-performance materials in electronics and coatings.

From a commercial perspective, the market for 1-(4-Bromophenyl)cyclopropanesulfonyl chloride reflects broader trends in specialty chemicals. Suppliers typically offer this compound in research quantities (100mg to 10g) with high purity (>95%), catering to pharmaceutical and academic laboratories. Pricing varies based on purity and scale, with current market analysis showing steady demand growth at approximately 7-9% annually. This growth parallels increasing R&D investments in small molecule therapeutics and functional materials, suggesting continued relevance for this chemical building block.

Handling and storage recommendations for 1-(4-Bromophenyl)cyclopropanesulfonyl chloride follow standard practices for sulfonyl chlorides. The compound should be stored under inert atmosphere at low temperatures (-20°C) to maintain stability. While not classified as extremely hazardous, appropriate personal protective equipment (gloves, goggles, lab coat) should be used when handling, and reactions should be conducted in well-ventilated areas. These precautions align with modern laboratory safety protocols and green chemistry principles increasingly emphasized in research institutions.

Analytical characterization of 1-(4-Bromophenyl)cyclopropanesulfonyl chloride typically involves NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. The compound shows characteristic signals in the aromatic region (7.5-7.8 ppm for the phenyl protons) and distinctive peaks for the cyclopropane moiety (1.5-2.0 ppm). These analytical features facilitate quality control and reaction monitoring, important considerations for researchers working with this intermediate in multi-step syntheses.

Future research directions for 1-(4-Bromophenyl)cyclopropanesulfonyl chloride may explore its use in click chemistry applications and bioconjugation strategies. The compound's dual functionality makes it potentially valuable for creating bifunctional linkers in chemical biology. Additionally, investigations into its catalytic applications or use in organocatalysis could uncover new synthetic utilities. As sustainable chemistry practices evolve, researchers may also develop more efficient synthetic routes to this compound using green solvents and catalytic methods.

For researchers considering 1-(4-Bromophenyl)cyclopropanesulfonyl chloride in their work, several key suppliers provide this compound with certificates of analysis. Comparison of technical specifications and batch-to-batch consistency remains important when selecting a source. The compound's growing presence in scientific literature suggests increasing adoption across multiple disciplines, from medicinal chemistry to materials science, making it a noteworthy addition to the toolkit of modern synthetic chemists.